4-Cyclopropoxy-3-methylpyridin-2-amine

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-methylpyridin-2-amine
• InChI: InChI=1S/C9H12N2O/c1-6-8(12-7-2-3-7)4-5-11-9(6)10/h4-5,7H,2-3H2,1H3,(H2,10,11)
• InChI Key: ACGXFAAPMVCBAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1N)OC2CC2

Description

4-Cyclopropoxy-3-methylpyridin-2-amine is a substituted pyridine derivative featuring a cyclopropoxy group at the 4-position, a methyl group at the 3-position, and an amine group at the 2-position of the pyridine ring. Pyridine derivatives are widely recognized for their versatility in pharmaceuticals, agrochemicals, and materials science due to their tunable electronic and steric properties . The cyclopropoxy substituent introduces a strained three-membered ring system, which may enhance lipophilicity and influence metabolic stability in drug design.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-methylpyridin-2-amine can be achieved through several methods. One common approach involves the Suzuki cross-coupling reaction. This method utilizes 5-bromo-2-methylpyridin-3-amine as a starting material, which is then coupled with cyclopropylboronic acid in the presence of a palladium catalyst and a base such as potassium carbonate . The reaction is typically carried out under an inert atmosphere at elevated temperatures to ensure high yields.

Industrial Production Methods

Industrial production of this compound may involve optimization of the Suzuki cross-coupling reaction to scale up the process. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. Additionally, alternative methods such as microwave-assisted synthesis can be explored to reduce reaction times and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-methylpyridin-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding N-oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride to obtain reduced derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-3-methylpyridin-2-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a ligand in biochemical assays and as a probe in molecular biology studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-methylpyridin-2-amine involves its interaction with specific molecular targets. In medicinal chemistry, it may act by binding to enzymes or receptors, thereby modulating their activity. For example, it could inhibit certain kinases or interact with ion channels, leading to therapeutic effects. The exact pathways and targets depend on the specific application and require further research to elucidate .

Comparison with Similar Compounds

4-Methyl-3-nitropyridin-2-amine

• Substituents : Nitro group (3-position), methyl group (4-position), amine (2-position).
• Molecular Formula : C₆H₇N₃O₂.
• Key Features : The nitro group is strongly electron-withdrawing, reducing the electron density of the pyridine ring and increasing acidity. This compound has been crystallographically characterized, highlighting planar geometry and intermolecular hydrogen bonding involving the amine and nitro groups .
• Applications : Nitropyridines are intermediates in explosives and dye synthesis. The nitro group may also serve as a precursor for reduced amine functionalities in pharmaceuticals.

5-(2-Methoxypyridin-3-yl)pyridin-2-amine

• Substituents : Methoxy group (2-position of a second pyridine ring), amine (6-position).
• Molecular Formula : C₁₁H₁₁N₃O.
• Key Features : The methoxy group is electron-donating, enhancing the basicity of the pyridine nitrogen. The bipyridine structure allows for π-π stacking interactions, which are critical in materials science and coordination chemistry .
• Applications : Bipyridines are utilized in ligand design for catalysis and as building blocks in optoelectronic materials.

4-Cyclopropoxy-3-methylpyridin-2-amine

• Substituents : Cyclopropoxy (4-position), methyl (3-position), amine (2-position).
• Molecular Formula : C₉H₁₂N₂O (inferred).
• Key Features: The cyclopropoxy group combines steric constraint with moderate electron-donating effects. This substituent may improve metabolic stability compared to larger alkoxy groups (e.g., methoxy) due to reduced enzymatic recognition.

Comparative Data Table

Compound Name	Molecular Formula	Substituents (Positions)	Molecular Weight (g/mol)	Key Properties	Potential Applications
4-Methyl-3-nitropyridin-2-amine	C₆H₇N₃O₂	NO₂ (3), CH₃ (4), NH₂ (2)	153.14	Electron-withdrawing, crystalline	Explosives, dyes, intermediates
5-(2-Methoxypyridin-3-yl)pyridin-2-amine	C₁₁H₁₁N₃O	OCH₃ (2'), NH₂ (6)	201.23	Electron-donating, π-π stacking	Catalysis, optoelectronics
4-Cyclopropoxy-3-methylpyridin-2-amine	C₉H₁₂N₂O	Cyclopropoxy (4), CH₃ (3), NH₂ (2)	164.21 (calculated)	Moderate lipophilicity, steric hindrance	Pharmaceuticals, agrochemicals

Electronic and Steric Effects

• Electron Density :

  • The nitro group in 4-Methyl-3-nitropyridin-2-amine deactivates the ring, making electrophilic substitution reactions less favorable compared to the electron-donating cyclopropoxy group in the target compound.
  • The methoxy group in 5-(2-Methoxypyridin-3-yl)pyridin-2-amine increases ring basicity, whereas the cyclopropoxy group provides a balance of electron donation and steric effects.
• In contrast, the methoxy group in the bipyridine derivative occupies a less sterically demanding position, favoring planar stacking interactions.